Cas no 412346-15-7 (Cyclobutanol, 2-bromo-)
Cyclobutanol, 2-bromo- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanol, 2-bromo-
- 2-bromocyclobutan-1-ol
- Cyclobutanol, 2-bromo- (9CI)
- 412346-15-7
- DTXSID90665369
- EN300-4280023
-
- Inchi: 1S/C4H7BrO/c5-3-1-2-4(3)6/h3-4,6H,1-2H2
- InChI Key: AOICBJMMIUUGPQ-UHFFFAOYSA-N
- SMILES: BrC1CCC1O
Computed Properties
- Exact Mass: 149.96803g/mol
- Monoisotopic Mass: 149.96803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 55.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Cyclobutanol, 2-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4280023-0.05g |
2-bromocyclobutan-1-ol |
412346-15-7 | 0.05g |
$315.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-0.1g |
2-bromocyclobutan-1-ol |
412346-15-7 | 0.1g |
$470.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-0.25g |
2-bromocyclobutan-1-ol |
412346-15-7 | 0.25g |
$672.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-0.5g |
2-bromocyclobutan-1-ol |
412346-15-7 | 0.5g |
$1058.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-1.0g |
2-bromocyclobutan-1-ol |
412346-15-7 | 1g |
$1357.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-2.5g |
2-bromocyclobutan-1-ol |
412346-15-7 | 2.5g |
$2660.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-5.0g |
2-bromocyclobutan-1-ol |
412346-15-7 | 5g |
$3935.0 | 2023-05-25 | ||
| Enamine | EN300-4280023-10.0g |
2-bromocyclobutan-1-ol |
412346-15-7 | 10g |
$5837.0 | 2023-05-25 |
Cyclobutanol, 2-bromo- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Cyclobutanol, 2-bromo-
Recent Advances in the Study of 412346-15-7 and Cyclobutanol, 2-bromo-: A Comprehensive Research Brief
The chemical compound with the CAS number 412346-15-7 and the product Cyclobutanol, 2-bromo- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential industrial applications.
Recent studies have focused on the synthesis and characterization of 412346-15-7, a compound that has shown promise as a building block in the development of small-molecule inhibitors. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. The compound's unique chemical properties make it a valuable candidate for further exploration in medicinal chemistry.
Cyclobutanol, 2-bromo-, a derivative of cyclobutanol, has been investigated for its role in organic synthesis and its potential as an intermediate in the production of biologically active molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2-bromo-cyclobutanol can serve as a key precursor in the synthesis of cyclobutane-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. The study also highlighted the compound's utility in ring-opening reactions, which are critical for the construction of complex molecular architectures.
In addition to its synthetic applications, Cyclobutanol, 2-bromo- has been evaluated for its biological activity. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that it could be further optimized for the development of anti-inflammatory agents. However, more extensive in vivo studies are required to fully assess its therapeutic potential and safety profile.
The combination of 412346-15-7 and Cyclobutanol, 2-bromo- in multicomponent reactions has also been explored. Researchers have reported that these compounds can participate in [3+2] cycloaddition reactions, leading to the formation of heterocyclic compounds with potential pharmacological activities. Such reactions are particularly valuable in the context of fragment-based drug design, where the rapid assembly of diverse molecular scaffolds is essential.
Despite these promising developments, challenges remain in the large-scale production and application of these compounds. Issues such as yield optimization, scalability, and environmental impact need to be addressed to facilitate their transition from laboratory-scale research to industrial applications. Recent advancements in green chemistry and catalytic processes offer potential solutions to these challenges, paving the way for more sustainable production methods.
In conclusion, the ongoing research on 412346-15-7 and Cyclobutanol, 2-bromo- underscores their significance in the field of chemical biology and pharmaceutical sciences. Their unique chemical properties and biological activities make them attractive candidates for further investigation. Future studies should focus on optimizing their synthesis, exploring their mechanistic pathways, and evaluating their therapeutic potential in preclinical models. The insights gained from these efforts could contribute to the development of novel drugs and therapeutic strategies, ultimately benefiting human health.
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